Cas no 1034197-45-9 ((1-ethyl-1H-1,2,4-triazol-3-yl)methanol)

• Product Name: (1-ethyl-1H-1,2,4-triazol-3-yl)methanol
• CAS No: 1034197-45-9
• MF: C₅H₉N₃O
• MW: 127.144460439682
• MDL: MFCD34550629
• CID: 2863662
• PubChem ID: 69188709
• Update Time: 2025-06-09

(1-ethyl-1H-1,2,4-triazol-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-methanol, 1-ethyl-
• (1-ethyl-1H-1,2,4-triazol-3-yl)methanol

• MDL： MFCD34550629
• Inchi： 1S/C5H9N3O/c1-2-8-4-6-5(3-9)7-8/h4,9H,2-3H2,1H3
• InChI Key： FAGMHKIJASRQSE-UHFFFAOYSA-N
• SMILES： N1(CC)C=NC(CO)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on (1-ethyl-1H-1,2,4-triazol-3-yl)methanol

Comprehensive Overview of (1-ethyl-1H-1,2,4-triazol-3-yl)methanol (CAS No. 1034197-45-9)

(1-ethyl-1H-1,2,4-triazol-3-yl)methanol (CAS No. 1034197-45-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, characterized by its 1,2,4-triazole core and ethanol functional group, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its unique structural properties, which make it a valuable intermediate in synthesizing more complex molecules.

The compound's CAS number 1034197-45-9 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory frameworks. Its molecular structure, featuring a 1-ethyl-1H-1,2,4-triazole ring substituted with a hydroxymethyl group, offers versatility in chemical reactions. This adaptability has led to its exploration in various fields, including medicinal chemistry, where it is investigated for its potential as a bioactive scaffold.

In recent years, the demand for triazole derivatives like (1-ethyl-1H-1,2,4-triazol-3-yl)methanol has surged due to their relevance in antifungal and antiviral drug development. The compound's ability to interact with biological targets has made it a focal point in high-throughput screening campaigns. Additionally, its stability and solubility profile make it a preferred choice for formulation scientists working on next-generation therapeutics.

From an industrial perspective, CAS 1034197-45-9 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are optimizing its production to minimize waste and energy consumption, aligning with global trends toward eco-friendly manufacturing. This focus on sustainability has further increased its appeal in the fine chemicals market.

The compound's nomenclature, (1-ethyl-1H-1,2,4-triazol-3-yl)methanol, reflects its IUPAC naming conventions, which are critical for accurate communication in scientific literature. Its molecular formula and weight are frequently queried in academic and industrial databases, underscoring its importance in cheminformatics and computational chemistry.

As the scientific community continues to explore 1,2,4-triazole-based compounds, (1-ethyl-1H-1,2,4-triazol-3-yl)methanol remains a key subject of study. Its potential applications in catalysis, material science, and life sciences highlight its multifaceted utility. With ongoing advancements in synthetic methodologies, this compound is poised to play a pivotal role in future innovations.